Cas no 2022956-56-3 (Acetyl-Tau Peptide (244-274) (Repeat 1 Domain))

• Product Name: Acetyl-Tau Peptide (244-274) (Repeat 1 Domain)
• CAS No: 2022956-56-3
• MF: C₁₄₃H₂₄₀N₄₂O₄₅S
• MW: 3299.7551317215
• CID: 5192643
• Update Time: 2025-05-21

Acetyl-Tau Peptide (244-274) (Repeat 1 Domain) Chemical and Physical Properties

Names and Identifiers

• Acetyl-Tau Peptide (244-274) (Repeat 1 Domain)
• L-Lysine, N2-acetyl-L-glutaminyl-L-threonyl-L-alanyl-L-prolyl-L-valyl-L-prolyl-L-methionyl-L-prolyl-L-α-aspartyl-L-leucyl-L-lysyl-L-asparaginyl-L-valyl-L-lysyl-L-seryl-L-lysyl-L-isoleucylglycyl-L-seryl-L-threonyl-L-α-glutamyl-L-asparaginyl-L-leucyl-L-lysyl-L-histidyl-L-glutaminyl-L-prolylglycylglycy...

• Inchi： 1S/C143H240N42O45S/c1-16-75(10)114(135(221)157-67-109(198)162-96(68-186)130(216)181-116(78(13)189)138(224)167-86(42-45-110(199)200)120(206)173-93(60-104(151)193)126(212)170-90(57-71(2)3)123(209)163-81(31-17-22-47-144)117(203)172-92(59-80-63-153-70-158-80)125(211)168-87(41-44-103(150)192)140(226)183-53-27-36-98(183)131(217)156-65-107(196)154-64-106(195)155-66-108(197)161-89(143(229)230)35-21-26-51-148)179-121(207)84(34-20-25-50-147)165-129(215)97(69-187)176-119(205)83(33-19-24-49-146)166-136(222)112(73(6)7)177-128(214)94(61-105(152)194)174-118(204)82(32-18-23-48-145)164-124(210)91(58-72(4)5)171-127(213)95(62-111(201)202)175-133(219)99-37-29-54-184(99)141(227)88(46-56-231-15)169-132(218)100-38-30-55-185(100)142(228)113(74(8)9)178-134(220)101-39-28-52-182(101)139(225)76(11)159-137(223)115(77(12)188)180-122(208)85(160-79(14)190)40-43-102(149)191/h63,70-78,81-101,112-116,186-189H,16-62,64-69,144-148H2,1-15H3,(H2,149,191)(H2,150,192)(H2,151,193)(H2,152,194)(H,153,158)(H,154,196)(H,155,195)(H,156,217)(H,157,221)(H,159,223)(H,160,190)(H,161,197)(H,162,198)(H,163,209)(H,164,210)(H,165,215)(H,166,222)(H,167,224)(H,168,211)(H,169,218)(H,170,212)(H,171,213)(H,172,203)(H,173,206)(H,174,204)(H,175,219)(H,176,205)(H,177,214)(H,178,220)(H,179,207)(H,180,208)(H,181,216)(H,199,200)(H,201,202)(H,229,230)/t75-,76-,77+,78+,81-,82-,83-,84-,85-,86-,87-,88-,89-,90-,91-,92-,93-,94-,95-,96-,97-,98-,99-,100-,101-,112-,113-,114-,115-,116-/m0/s1
• InChI Key： DDXNXLUJPZNVCK-ADBWMCEOSA-N
• SMILES： C(N1CCC[C@H]1C(=O)N[C@@H](CC(=O)O)C(=O)N[C@@H](CC(C)C)C(=O)N[C@@H](CCCCN)C(=O)N[C@@H](CC(=O)N)C(=O)N[C@@H](C(C)C)C(=O)N[C@@H](CCCCN)C(=O)N[C@@H](CO)C(=O)N[C@@H](CCCCN)C(=O)N[C@@]([H])([C@@H](C)CC)C(=O)NCC(=O)N[C@@H](CO)C(=O)N[C@@]([H])([C@H](O)C)C(=O)N[C@@H](CCC(=O)O)C(=O)N[C@@H](CC(=O)N)C(=O)N[C@@H](CC(C)C)C(=O)N[C@@H](CCCCN)C(=O)N[C@H](C(=O)N[C@@H](CCC(=O)N)C(N1CCC[C@H]1C(=O)NCC(=O)NCC(=O)NCC(=O)N[C@H](C(=O)O)CCCCN)=O)CC1NC=NC=1)(=O)[C@H](CCSC)NC([C@@H]1CCCN1C(=O)[C@H](C(C)C)NC([C@@H]1CCCN1C(=O)[C@H](C)NC(=O)[C@H]([C@H](O)C)NC(=O)[C@@H](NC(=O)C)CCC(=O)N)=O)=O

Experimental Properties

• Density: 1.324±0.06 g/cm3 (20 ºC 760 Torr),

Additional information on Acetyl-Tau Peptide (244-274) (Repeat 1 Domain)

Acetyl-Tau Peptide (244-274) (Repeat 1 Domain): A Comprehensive Overview

The CAS No 2022956-56-3 corresponds to the compound known as Acetyl-Tau Peptide (244-274) (Repeat 1 Domain), a peptide derived from the tau protein. This peptide has gained significant attention in the field of neuroscience due to its role in neurodegenerative diseases, particularly Alzheimer's disease. The tau protein is a microtubule-associated protein that plays a crucial role in maintaining the stability and dynamics of neuronal microtubules. However, in certain pathological conditions, tau undergoes abnormal phosphorylation, leading to the formation of neurofibrillary tangles, which are hallmark lesions of Alzheimer's disease.

The Acetyl-Tau Peptide (244-274) specifically refers to a region within the tau protein that is highly prone to phosphorylation and aggregation. This peptide spans the repeat 1 domain of tau, which is one of the four repetitive regions in the tau protein responsible for binding to microtubules. The acetylation of this peptide at specific lysine residues has been shown to modulate its aggregation propensity and interaction with other proteins. Recent studies have highlighted the importance of post-translational modifications, such as acetylation, in regulating tau function and dysfunction.

Recent advancements in research have focused on understanding the structural and functional properties of Acetyl-Tau Peptide (244-274). For instance, cryo-electron microscopy studies have provided high-resolution structures of tau filaments, revealing that the repeat domains are critical for fibril formation. These findings have shed light on how specific regions of tau contribute to its aggregation and toxicity. Furthermore, computational modeling has been employed to predict the conformational changes induced by acetylation, offering insights into how this modification affects tau's interaction with microtubules and other proteins.

In addition to structural studies, functional assays have demonstrated that Acetyl-Tau Peptide (244-274) exhibits altered binding affinities for microtubules compared to its non-acetylated counterpart. This suggests that acetylation may play a role in regulating tau's ability to promote or inhibit microtubule assembly. Moreover, in vitro assays have shown that acetylation can influence tau's propensity to aggregate, potentially modulating its pathogenicity.

The implications of these findings are significant for both basic research and therapeutic development. Understanding the role of acetylation in tau function and dysfunction could pave the way for novel therapeutic strategies targeting neurodegenerative diseases. For example, inhibitors of acetyltransferases or deacetylases could be developed to modulate tau acetylation levels and potentially reduce its aggregation propensity.

In conclusion, Acetyl-Tau Peptide (244-274) (Repeat 1 Domain) represents a critical region within the tau protein that is central to its normal and pathological functions. Ongoing research continues to unravel the complex interplay between post-translational modifications, such as acetylation, and tau's role in neurodegenerative diseases. As our understanding deepens, this peptide holds promise as a valuable tool for advancing both diagnostic and therapeutic approaches in Alzheimer's disease and related disorders.